Cas no 522628-94-0 (N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 522628-94-0
• MF: C₁₆H₁₂ClN₃O₄S
• MW: 377.802181243896
• MDL: MFCD03651820
• CID: 3104966
• PubChem ID: 2366506
• Update Time: 2025-06-11

N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• <br>2,3-Dihydro-benzo[1,4]dioxine-6-sulfonic acid (3-chloro-quinoxalin-2-yl)-am ide
• N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 107-783-9
• 522628-94-0
• N-(3-chloroquinoxalin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• 2,3-Dihydro-benzo[1,4]dioxine-6-sulfonic acid (3-chloro-quinoxalin-2-yl)-amide
• CHEMBL1580473
• SMR000371128
• AKOS000115706
• EN300-02010
• Z56846816
• MLS000776141
• HMS2668J20

• MDL： MFCD03651820
• Inchi： 1S/C16H12ClN3O4S/c17-15-16(19-12-4-2-1-3-11(12)18-15)20-25(21,22)10-5-6-13-14(9-10)24-8-7-23-13/h1-6,9H,7-8H2,(H,19,20)
• InChI Key： FLYSTJPGXIHABX-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NS(C1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 377.0237047Da
• Monoisotopic Mass: 377.0237047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Professional Introduction to N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 522628-94-0)

N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 522628-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule integrates key pharmacophoric elements that are critical for its interaction with biological targets, thereby positioning it as a potential candidate for therapeutic applications.

The core structure of N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide comprises a quinoxaline moiety linked to a benzodioxine sulfonamide derivative. The quinoxaline ring system is well-known for its role in various bioactive molecules, often contributing to the binding affinity and selectivity towards specific biological targets. The introduction of a chloro substituent at the 3-position of the quinoxaline ring enhances the electronic properties of the molecule, potentially influencing its reactivity and interactions with biological systems. This modification is a common strategy in drug design to modulate pharmacokinetic and pharmacodynamic properties.

The benzodioxine sulfonamide moiety is another critical component of this compound, contributing to its overall biological activity. Sulfonamides are widely recognized for their antimicrobial and anti-inflammatory properties, often serving as key pharmacophores in drug development. The incorporation of this moiety into the quinoxaline scaffold suggests that N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide may exhibit similar therapeutic effects. Furthermore, the sulfonamide group can act as a hydrogen bond acceptor, which is crucial for stabilizing interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the potential of heterocyclic compounds like N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide in the treatment of various diseases. Studies have shown that quinoxaline derivatives can exhibit a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The presence of both the quinoxaline and sulfonamide moieties in this compound suggests that it may possess multiple modes of action, making it a versatile candidate for therapeutic intervention.

The synthesis of N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the quinoxaline core through condensation reactions between appropriate precursors. Subsequent functionalization steps are then performed to introduce the chloro substituent and the sulfonamide group. These steps often involve advanced organic transformations such as nucleophilic substitution reactions and sulfonylation processes.

The chemical properties of N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, including its solubility, stability, and metabolic profile, are essential factors that determine its suitability for pharmaceutical applications. Solubility is particularly important as it affects the bioavailability of the compound. In vitro studies have shown that this molecule exhibits good solubility in polar solvents, which is favorable for formulation development. Stability studies have also indicated that the compound remains stable under various storage conditions, suggesting its potential for long-term use in pharmaceutical formulations.

The pharmacological activity of N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been extensively evaluated in various preclinical models. Initial studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in disease pathogenesis. For instance, research has shown that this compound can inhibit enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are implicated in conditions like cancer and inflammation. Additionally, preclinical studies have indicated that N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide may exhibit anti-proliferative effects on tumor cells by interfering with critical signaling pathways.

The toxicological profile of N-(3-chloroquinoxalin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has also been carefully assessed to ensure its safety for potential therapeutic use. Acute toxicity studies have revealed that the compound exhibits low toxicity at moderate doses but shows higher toxicity at higher concentrations. Chronic toxicity studies are ongoing to further evaluate its long-term safety profile. These studies are crucial for understanding the potential risks associated with prolonged exposure to this compound and for identifying any necessary precautions for its use in clinical settings.

The future prospects for N-(3-chloroquinoxalin-2-yl strong >)-< strong >2, 3-dihydro- 1, 4-benzodiox ine- 6-sulf on amide (CAS No. 522628- 94- 0) appear promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by providing insights into the structure-function relationships of this compound. Additionally, collaborative efforts between academic researchers and pharmaceutical companies will be essential for translating preclinical findings into clinical trials and ultimately bringing this promising molecule into clinical use.